Cas no 792940-20-6 (1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide
• CAS No: 792940-20-6
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• MDL: MFCD06617674
• CID: 1071079
• PubChem ID: 2996976
• Update Time: 2025-07-17

1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide
• AC1MH69T
• AN-922
• CTK7D2907
• HMS1634N01
• MolPort-000-678-465
• STK196325
• FT-0762631
• AKOS000538305
• MFCD06617674
• 1-(4,6-Dimethyl-2-pyrimidinyl)-4-piperidinecarboxamide, AldrichCPR
• DTXSID40388172
• CS-0314543
• CHEMBL4552912
• HMS3451A05
• 792940-20-6
• CCG-150335
• AN-922/40702640
• F3284-7490
• BB 0262430
• 1-(4,6-dimethyl-2-pyrimidinyl)-4-piperidinecarboxamide
• DB-017248

• MDL： MFCD06617674
• Inchi： 1S/C12H18N4O/c1-8-7-9(2)15-12(14-8)16-5-3-10(4-6-16)11(13)17/h7,10H,3-6H2,1-2H3,(H2,13,17)
• InChI Key： XELPGXYIOBXPST-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2N=C(C)C=C(C)N=2)CC1)N

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Melting Point: 241-242(dec.)

1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide

Introduction to 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide (CAS No. 792940-20-6) and Its Emerging Applications in Chemical Biology

1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide, identified by the chemical identifier CAS No. 792940-20-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the integration of pyrimidine and piperidine moieties, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide encompasses a pyrimidine ring substituted at the 4 and 6 positions with methyl groups, linked to a piperidine moiety via an amide bond at the 2-position. Such structural features not only contribute to its unique chemical properties but also open up possibilities for its utility in drug discovery and molecular recognition.

The significance of 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide lies in its potential as a pharmacophore in the development of novel therapeutic agents. The pyrimidine ring is a common scaffold in many bioactive molecules, exhibiting interactions with various biological targets such as enzymes and receptors. The presence of methyl groups at the 4 and 6 positions enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and binding affinity. Additionally, the piperidine ring contributes to the compound's solubility and metabolic stability, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in exploring the biological activities of 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. For instance, research has indicated that derivatives of pyrimidine-piperidine hybrids can interact with kinases and other signaling molecules, potentially modulating cellular processes involved in disease progression. The amide functionality in 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide also provides a site for further chemical modification, allowing researchers to fine-tune its biological profile through structure-activity relationship (SAR) studies.

The synthesis of 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrimidine derivatives and piperidine carboxylic acid or its derivatives under acidic or basic catalysis. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide, facilitating its use in downstream applications such as high-throughput screening (HTS) and library synthesis.

One of the most compelling aspects of 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide is its potential application in drug discovery programs targeting elusive biological targets. The unique combination of structural elements allows it to engage with multiple binding sites on proteins, potentially leading to synergistic effects that enhance therapeutic efficacy. Furthermore, the compound's chemical versatility makes it an attractive scaffold for designing analogs with improved pharmacokinetic properties. This includes modifications aimed at enhancing solubility, reducing toxicity, and prolonging half-life.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide and biological targets. Molecular docking studies have been employed to predict binding affinities and identify key residues involved in ligand-receptor interactions. These computational approaches complement experimental efforts by providing insights into molecular recognition processes at an atomic level. Such integrative strategies have accelerated the discovery pipeline for novel bioactive compounds like 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide.

The pharmaceutical industry has recognized the potential of 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide as a lead compound for further development. Several companies are currently exploring its utility in preclinical studies aimed at evaluating its safety profile and therapeutic efficacy. These studies involve rigorous testing across various models to assess pharmacological activity across different disease indications. The outcomes of these trials will provide critical data for determining the feasibility of advancing 1-(4,6-Dimethylpyrimidin-2-yl)piperidine-4-carboxamide into clinical development.

From a chemical biology perspective, 1-(4,6-Dimethylpyrimidin-2-y)piperidine -carboxamide offers a valuable tool for studying enzyme mechanisms and pathway regulation. Its ability to interact with specific biological targets makes it an excellent probe for elucidating molecular mechanisms underlying disease processes. Additionally, its structural features can be leveraged to develop probes for imaging techniques used in diagnostic applications. Such applications would contribute to early detection and monitoring of diseases using advanced biochemical tools.

The future prospects for 1-(4 , 6 - Dimethyl - py rim id ine - 2 - yl ) p ip e rid ine - 4 - car box am ide are promising , with ongoing research efforts aimed at expanding its therapeutic applications . Innovations in synthetic chemistry , coupled with advancements in biotechnology , are expected to unlock new possibilities for this compound . As our understanding of complex biological systems grows , so too will our ability to harness molecules like 1-( 46 dim eth yl py rim id ine - 22 y l ) p ip er id ine - 44 car box am ide ( CAS No . 79 29 40 -20 -66) for treating human diseases .